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Compound of Interest

Compound Name:
4,6-Dimethyl-2-methylidene-1,3-

dioxane

CAS No.: 113406-51-2

Cat. No.: B038480

Get Quote

Executive Summary
4,6-Dimethyl-2-methylidene-1,3-dioxane (CAS: 113406-51-2) is a six-membered Cyclic

Ketene Acetal (CKA) utilized primarily in macromolecular engineering to introduce hydrolytically

unstable ester linkages into the backbone of vinyl polymers. Unlike traditional vinyl monomers

(e.g., methyl methacrylate, styrene) that form stable C-C backbones, this monomer undergoes

Radical Ring-Opening Polymerization (rROP).

This guide focuses on the hydrocarbon derivative, distinguishing it from its perfluorinated

analogs used in optical fibers. The 4,6-dimethyl substitution pattern is critical: it introduces

steric bulk and stabilizes the ring-opened radical intermediate, thereby enhancing the driving

force for ring opening—a historically challenging aspect for six-membered CKAs compared to

their seven-membered counterparts (e.g., MDO).

Key Technical Value:

Degradability: Enables the synthesis of biodegradable polyvinyls (e.g., degradable PMMA).
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Functionalization: Provides a mechanism to introduce backbone functional groups (esters)

via radical polymerization.

Low Shrinkage: Ring opening counteracts the volume shrinkage typical of vinyl

polymerization.

Molecular Architecture & Synthesis
Structural Analysis
The molecule consists of a 1,3-dioxane ring with a methylidene (exo-methylene) group at the

C2 position and methyl groups at C4 and C6.

Formula: C₇H₁₂O₂

Molecular Weight: 128.17 g/mol

Stereochemistry: The precursor, 2,4-pentanediol, exists as meso and racemic forms. The

resulting CKA can inherit this stereochemistry, affecting the ring conformation (chair/boat)

and polymerization kinetics.

Synthesis Protocol
The synthesis follows the classical "Bailey" route or the transacetalization method, adapted for

2,4-pentanediol.

Step-by-Step Methodology:

Acetalization: Reaction of 2,4-pentanediol with bromoacetaldehyde diethyl acetal (or

chloroacetaldehyde dimethyl acetal) under acidic catalysis to form the cyclic halo-acetal (2-

bromomethyl-4,6-dimethyl-1,3-dioxane).

Elimination: Dehydrohalogenation using a bulky base (e.g., Potassium tert-butoxide,

-BuOK) in a polar aprotic solvent (THF or

-BuOH) to form the exo-methylene double bond.

Critical Control Points:
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Anhydrous Conditions: The final CKA is sensitive to moisture and acid, which can cause

premature hydrolysis or cationic polymerization.

Base Selection:

-BuOK is preferred over smaller bases to prevent nucleophilic substitution at the halide.

Synthesis Workflow Visualization
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Caption: Synthesis pathway converting 2,4-pentanediol to the target CKA via acetalization and

base-promoted elimination.

Radical Ring-Opening Polymerization (rROP)[1][2]
Mechanism
The defining feature of 4,6-dimethyl-2-methylidene-1,3-dioxane is its ability to polymerize via

two competing pathways:

Vinyl Addition (Non-degradable): Polymerization through the double bond without ring

opening.

Ring Opening (Degradable): Radical addition followed by ring cleavage.

Why 4,6-Dimethyl? Unsubstituted 6-membered CKAs (2-methylene-1,3-dioxane) often suffer

from low ring-opening efficiency (~50%) because the resulting primary radical is not sufficiently

stabilized. In 4,6-dimethyl-2-methylidene-1,3-dioxane:
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The radical adds to the C=C bond.[1]

Ring opening at the O-C4 or O-C6 bond generates a secondary radical (due to the methyl

group).

Secondary radicals are thermodynamically more stable than primary radicals, significantly

shifting the equilibrium toward the ring-opened polyester structure.

Mechanistic Pathway Visualization
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Caption: Competing pathways in rROP. Methyl substitution at C4/C6 favors Path B by

stabilizing the ring-opened radical.

Kinetics & Reactivity Data
The following data summarizes the polymerization behavior of 2-methylene-1,3-dioxane

derivatives. While 7-membered rings (MDO) open quantitatively, 6-membered rings require

substitution (like 4,6-dimethyl) to maximize ring opening.

Comparative Ring-Opening Efficiency

Monomer Type Ring Size Substituents
Radical Type
(Opened)

% Ring
Opening
(approx.)

2-Methylene-1,3-

dioxepane

(MDO)

7 None Primary 100%

2-Methylene-1,3-

dioxane
6 None Primary ~50%

4,6-Dimethyl-2-

methylidene-1,3-

dioxane

6 4,6-Dimethyl Secondary
>80%

(Predicted)

2-Methylene-4-

phenyl-1,3-

dioxane

6 4-Phenyl
Benzylic (Highly

Stable)
~100%

Copolymerization Parameters
When copolymerized with common vinyl monomers (e.g., MMA, Styrene), CKAs typically show

lower reactivity due to the electron-rich nature of the ketene acetal double bond.

Reactivity Ratios (Typical for CKA/MMA systems):

Implication: The CKA is consumed slowly, leading to a drift in composition. To achieve

uniform incorporation of degradable ester linkages, semi-batch feeding of the CKA is often

required.
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Applications in Drug Development
Biodegradable Vinyl Polymers
The primary application of 4,6-dimethyl-2-methylidene-1,3-dioxane is the synthesis of

degradable analogs of non-degradable polymers.

Scenario: Poly(methyl methacrylate) (PMMA) is biocompatible but non-resorbable.

Solution: Copolymerization with 5-10% of the CKA introduces ester linkages into the

backbone.

Result: Upon hydrolysis (enzymatic or acidic), the backbone cleaves at the ester sites,

reducing the molecular weight to renal-clearable oligomers.

Functionalization Vectors
The ring-opened unit contains a ketone or ester functionality (depending on the exact

cleavage) and alkyl side chains. These can be used for post-polymerization modification to

attach drugs or targeting ligands.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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